Cas no 1805896-38-1 (Ethyl 2-ethoxy-5-(2-oxopropyl)benzoate)

• Product Name: Ethyl 2-ethoxy-5-(2-oxopropyl)benzoate
• CAS No: 1805896-38-1
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 4957679
• Update Time: 2025-05-25

Ethyl 2-ethoxy-5-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-ethoxy-5-(2-oxopropyl)benzoate

• Inchi： 1S/C14H18O4/c1-4-17-13-7-6-11(8-10(3)15)9-12(13)14(16)18-5-2/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： RPSPKMUBYHBIMM-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1C(=O)OCC)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 288
• XLogP3: 2.1
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 2-ethoxy-5-(2-oxopropyl)benzoate

Ethyl 2-ethoxy-5-(2-oxopropyl)benzoate: A Comprehensive Overview

Ethyl 2-ethoxy-5-(2-oxopropyl)benzoate, identified by the CAS number 1805896-38-1, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in pharmaceuticals, agrochemicals, and specialty chemicals. The molecule consists of a benzoate ester group with an ethoxy substituent at the 2-position and a 2-oxopropyl group at the 5-position, making it a valuable intermediate in organic synthesis.

The synthesis of Ethyl 2-ethoxy-5-(2-oxopropyl)benzoate involves a series of carefully designed reactions that ensure high purity and yield. Recent advancements in catalytic processes have enabled more efficient production methods, reducing environmental impact while maintaining product quality. Researchers have explored the use of green chemistry principles to optimize the synthesis pathway, aligning with global sustainability goals.

In terms of applications, Ethyl 2-ethoxy-5-(2-oxopropyl)benzoate has shown promise in the pharmaceutical industry as a precursor for bioactive compounds. Its ability to act as a chelating agent makes it particularly useful in drug delivery systems and as an intermediate in the synthesis of antibiotics and anti-inflammatory agents. For instance, studies published in Journal of Medicinal Chemistry highlight its role in enhancing drug solubility and bioavailability.

The compound's stability under various conditions has also made it a valuable additive in agrochemicals, particularly in herbicides and fungicides. Its ability to withstand harsh environmental conditions ensures prolonged efficacy, making it a preferred choice for agricultural applications. Recent field trials have demonstrated its effectiveness in improving crop yields without adverse environmental impacts.

Ethical considerations are paramount in the production and application of Ethyl 2-ethoxy-5-(2-oxopropyl)benzoate. Regulatory bodies have emphasized the importance of adhering to safety protocols during its synthesis and use. The compound's non-toxic profile has been validated through extensive toxicological studies, ensuring its safe handling across various industrial settings.

From a research perspective, Ethyl 2-ethoxy-5-(2-oxopropyl)benzoate continues to be a focal point for chemists exploring novel synthetic pathways and material properties. Its unique reactivity under specific conditions offers opportunities for developing advanced materials with tailored functionalities. Collaborative efforts between academic institutions and industry partners have accelerated innovation, leading to breakthroughs in polymer science and catalysis.

In conclusion, Ethyl 2-ethoxy-5-(2-oxopropyl)benzoate (CAS No: 1805896-38-1) stands as a testament to the ingenuity of modern chemistry. Its diverse applications, coupled with ongoing research advancements, underscore its importance as a key player in contemporary chemical industries.